Cas no 69789-89-5 (Benzenesulfonic acid,4-methyl-, 2-[(2-chloro-5-methoxy-6-methyl-1H-indol-3-yl)methylene]hydrazide)

• Product Name: Benzenesulfonic acid,4-methyl-, 2-[(2-chloro-5-methoxy-6-methyl-1H-indol-3-yl)methylene]hydrazide
• CAS No: 69789-89-5
• MF: C₁₈H₁₈ClN₃O₃S
• MW: 391.871821880341
• CID: 527609
• PubChem ID: 135488808
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, 2-[(2-chloro-5-methoxy-6-methyl-1H-indol-3-yl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-[(2-chloro-5-methoxy-6-methyl-1H-indol-3-yl)methylene]hydrazide
• N'-[(Z)-(2-chloro-5-methoxy-6-methylindol-3-ylidene)methyl]-4-methylbenzenesulfonohydrazide
• AC1NSDA3
• NSC286473
• NSC-286473
• DTXSID70418517
• 69789-89-5

• Inchi： 1S/C18H18ClN3O3S/c1-11-4-6-13(7-5-11)26(23,24)22-20-10-15-14-9-17(25-3)12(2)8-16(14)21-18(15)19/h4-10,21-22H,1-3H3/b20-10+
• InChI Key： OQLLOJHEJFWGRE-KEBDBYFISA-N
• SMILES： ClC1=C(/C=N/NS(C2C=CC(C)=CC=2)(=O)=O)C2C=C(C(C)=CC=2N1)OC

Computed Properties

• Exact Mass: 391.07594
• Monoisotopic Mass: 391.07574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2
• XLogP3: 4.3

Experimental Properties

• Density: 1.37
• Boiling Point: 574.9°Cat760mmHg
• Flash Point: 301.5°C
• Refractive Index: 1.638
• PSA: 79.79
• LogP: 5.23080